7-Nonen-2-ol, 4-ethenyl-4,8-dimethyl-

• CAS No.: 61685-54-9
• Molecular Formula: C13H24O
• Molecular Weight: 196.33 g/mol
• IUPAC Name: 4-ethenyl-4,8-dimethylnon-7-en-2-ol
• InChI: InChI=1S/C13H24O/c1-6-13(5,10-12(4)14)9-7-8-11(2)3/h6,8,12,14H,1,7,9-10H2,2-5H3
• InChI Key: XOXJIQZTXFBPOR-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(C)(CCC=C(C)C)C=C)O

Description

"7-Nonen-2-ol, 4-ethenyl-4,8-dimethyl-" is a branched-chain nonanol derivative characterized by a hydroxyl group at position 2, an ethenyl (vinyl) group at position 4, and methyl substituents at positions 4 and 6. Its molecular formula is C₁₃H₂₄O, and it is structurally distinct from other terpenoids and alcohols due to its specific substitution pattern.

The compound is primarily used as a fragrance ingredient, with safety assessments conducted by the Research Institute for Fragrance Materials (RIFM). Its role in ecological or biological systems remains less documented compared to structurally similar volatiles like 4,8-dimethyl-1,3,7-nonatriene (DMNT).

Comparison with Similar Compounds

Structural and Functional Group Comparisons

4,8-Dimethyl-1,3,7-Nonatriene (DMNT)

• Structure : A conjugated triene with methyl groups at positions 4 and 8 (C₁₁H₁₈).
• Occurrence : A herbivore-induced plant volatile (HIPV) emitted by crops like maize, cotton, and black poplar to attract predatory insects ().
• Biological Role : Acts as an oviposition deterrent for Spodoptera frugiperda moths and attracts parasitic wasps ().
• Synthesis : Produced via the oxidation of homoterpenes in plant defense pathways ().

Linalool

• Structure: A monoterpene alcohol (C₁₀H₁₈O) with a hydroxyl group at position 3.
• Occurrence : Abundant in floral scents (e.g., Cymbidium hybrids) and plant volatiles ().
• Biological Role : Attracts pollinators and parasitoids; antennally active in insects like Rhagoletis mendax ().

(E)-β-Ocimene

• Structure: A monoterpene triene (C₁₀H₁₆).
• Occurrence : Dominant in herbivore-damaged foliage and floral emissions ().
• Biological Role : Enhances predator attraction and plant indirect defense ().

4,8-Dimethyl-1-Nonanol (DIMNOL)

• Structure : A saturated alcohol (C₁₁H₂₄O) with methyl groups at positions 4 and 7.
• Synthesis : Produced via Grignard reaction from tetrahydrogeraniol ().
• Application : Enhances transdermal drug delivery efficacy, outperforming azone in some cases ().

Ecological and Behavioral Impact Comparisons

• DMNT :

  • Plant-Insect Interactions : Induced by herbivory in maize and cotton; attracts Cotesia marginiventris parasitoids ().
  • Oviposition Deterrence : Reduces Spodoptera frugiperda egg-laying by 40–60% ().
• 7-Nonen-2-ol, 4-ethenyl-4,8-dimethyl-: Limited evidence on ecological roles.

Q & A

Q. What are the established methods for synthesizing 7-Nonen-2-ol, 4-ethenyl-4,8-dimethyl- in laboratory settings?

While direct synthetic routes for this compound are not explicitly documented in the provided evidence, methodologies for structurally related alcohols (e.g., terpenoid derivatives) suggest the use of Grignard reactions or Wittig olefination to introduce ethenyl and methyl groups. For example, details the synthesis of quinoline derivatives via crystallization and NMR validation, which could be adapted for alcohol functionalization. Researchers should prioritize stereochemical control, given the compound’s potential isomerism, and validate products using GC-MS or NMR .

Q. How can researchers safely handle 7-Nonen-2-ol, 4-ethenyl-4,8-dimethyl- given its hazard profile?

Based on GHS classifications for similar compounds (e.g., acute toxicity Category 4, skin irritation Category 2), strict protocols are advised:

• Use fume hoods to prevent inhalation exposure.
• Wear nitrile gloves and chemical-resistant lab coats.
• Store in sealed containers under inert gas (e.g., nitrogen) to avoid degradation. Refer to Safety Data Sheets (SDS) for analogous alcohols, such as 7-Nonen-2-ol derivatives, which emphasize respiratory protection and spill containment using dry absorbents .

Q. What analytical techniques are recommended for characterizing 7-Nonen-2-ol, 4-ethenyl-4,8-dimethyl-?

A multi-technique approach is critical due to limited physicochemical

• GC-MS : For purity assessment and structural confirmation, referencing retention indices and fragmentation patterns (e.g., used GC/MS for coumarin derivatives).
• NMR : ¹H and ¹³C NMR to resolve stereochemistry and confirm substituent positions.
• IR Spectroscopy : To identify hydroxyl (-OH) and ethenyl (C=C) functional groups. Cross-validate results with computational tools like Density Functional Theory (DFT) for spectral matching .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported physicochemical properties of 7-Nonen-2-ol, 4-ethenyl-4,8-dimethyl-?

Discrepancies in data (e.g., melting/boiling points) may arise from isomerism or impurities. Methodological solutions include:

• High-Resolution Mass Spectrometry (HRMS) : Confirm molecular formula (e.g., C₁₁H₂₀O) and rule out contaminants.
• Differential Scanning Calorimetry (DSC) : Measure thermal stability and phase transitions.
• Comparative Studies : Benchmark against structurally similar compounds like 4,8-dimethyl-7-nonen-2-one (), adjusting for functional group differences .

Q. What experimental designs are suitable for studying the ecological role of 7-Nonen-2-ol, 4-ethenyl-4,8-dimethyl- in biological systems?

identifies analogous compounds (e.g., 4,8-dimethyl-7-nonen-2-one) in Vespa velutina secretions, suggesting roles in pheromone signaling. Researchers could:

• Use headspace GC-MS to capture volatile emissions from biological samples.
• Conduct electroantennography (EAG) to test insect olfactory responses.
• Perform in vitro bioassays to assess antimicrobial activity, leveraging protocols from for antioxidant testing .

Q. How can isomerism in 7-Nonen-2-ol, 4-ethenyl-4,8-dimethyl- impact its reactivity and stability?

Structural isomers (e.g., variations in methyl/ethenyl positions) may exhibit divergent stability. To address this:

• Employ chiral chromatography to separate enantiomers (e.g., uses InChIKeys for bicyclic derivatives).
• Conduct accelerated stability studies under varying pH, temperature, and light conditions.
• Use DFT calculations to predict thermodynamic stability of isomers .

Methodological Recommendations for Data Gaps

• Computational Modeling : Use COSMOtherm or Gaussian to predict solubility and partition coefficients.
• Comparative Analysis : Cross-reference with terpenoid alcohols (e.g., linalool) for reactivity insights.
• Collaborative Studies : Partner with entomology or natural product chemistry labs to validate ecological roles .